Cas no 125-20-2 (Thymolphthalein)

        Thymol phthalein(Thymolphthalein)It's an acid base(pH)indicator. Its transition range is aboutpH 9.3-10.5. Below thispHvalue,It's colorless; Above thisPHvalue,It's blue.Generally refers to thymol phthalein,White crystalline powder.Soluble inEther\acetone\Sulfuric acid and alkali solution,Insoluble in water.Frequently used0.1%Of90%Ethanol solution.It is also often combined with other indicators to form a gentle indicator,Make its color change range narrower,Clearer observation
Thymolphthalein structure
Thymolphthalein structure
Thymolphthalein
125-20-2
C28H30O4
430.54
MFCD00005909
36146

Thymolphthalein Properties

Names and Identifiers

    • Thymolphthalein
    • 3,3-bis(4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)-1(3H)-Isobenzofuranone
    • 3,3-bis[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-1(3h)-isobenzofuranon
    • thymolphtaleine
    • 2',2''-DIMETHYL-5,5''-DI-ISO-PROPYLPHENOLPHTHALEIN
    • 5',5''-DIISOPROPYL-2',2''-DIMETHYLPHENOLPHTHALEIN
    • 5',5''-DIISOPROPYL-2',2''-DIMETHYLPHENOLPHTHALIEN
    • THYMOLPHTHALEIN PH INDICATOR GR ACS
    • Thymolphthalein,indicator,pure250GR
    • Thymolphthalein,indicator,pure50GR
    • 3,3-bis(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-2-benzofuran-1-one
    • 3,3-Bis(4-hydroxy-2-Meth-yl-5-isopropylphenyl)phthalide
    • 5′,5″-Diisopropyl-2′,2″-diMethylphenolphth- alein
    • DithyMolphthalide
    • IND
    • indicator
    • ThyMolphthalein 
    • ThyMolphthalein, ACS reagent
    • 3,3-Bis(4-hydroxy-5-isopropyl-o-tolyl)phthalide
    • VEGP
    • Nsc2186
    • ThymolphthaleinGr
    • TIMTEC-BB SBB008946
    • THYMOLPHTHALEIN, ACS
    • Thymolphthalein p.a.
    • indicator,pure10GR
    • TP
    • +Expand
    • MFCD00005909
    • LDKDGDIWEUUXSH-UHFFFAOYSA-N
    • 1S/C28H30O4/c1-15(2)20-13-25(29)17(5)11-23(20)28(22-10-8-7-9-19(22)27(31)32-28)24-12-18(6)26(30)14-21(24)16(3)4/h7-16,29-30H,1-6H3
    • CC(C)C1=CC(=C(C)C=C1O)C2(C3=CC=CC=C3C(=O)O2)C4=C(C)C=C(C(=C4)C(C)C)O
    • 359413

Computed Properties

  • 430.21400
  • 2
  • 4
  • 4
  • 430.21440943 g/mol
  • 32
  • 636
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 6.8
  • 45
  • 0
  • 66.8
  • 430.5

Experimental Properties

  • 6.42370
  • 66.76000
  • 9401
  • 1.6400 (estimate)
  • Insoluble
  • 504.79°C (rough estimate)
  • 248-254 °C
    251-253 °C (lit.)
  • 74 °F
  • 2160
  • ethanol: clarity passes test
  • White or yellowish crystalline powder
  • Soluble in alcohols and ketones, soluble in sulfuric acid shows red, soluble in alkali shows blue, insoluble in water.
  • Sensitive to humidity
  • 9.70, 10.0(at 25℃)
  • 592nm, 396nm, 598nm
  • 9.3(colourless)-10.5(blue)
  • 0.92 g/mL at 25 °C

Thymolphthalein Security Information

Thymolphthalein Customs Data

  • 29322980
  • China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thymolphthalein Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000NF9-5g
1(3H)-Isobenzofuranone, 3,3-bis[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-
125-20-2 96%
5g
$9.00 2024-07-10
A2B Chem LLC
AA29557-5g
Thymolphthalein
125-20-2 96%
5g
$9.00 2024-04-20
abcr
AB203944-5 g
Thymolphthalein, ACS; .
125-20-2
5 g
€58.20 2023-07-20
Ambeed
A746205-5g
3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)isobenzofuran-1(3H)-one
125-20-2 96%
5g
$11.0 2024-05-30
Chemenu
CM155664-100g
3,3-Bis(4-hydroxy-2-isopropyl-5-methylphenyl)isobenzofuran-1(3H)-one
125-20-2 95%
100g
$115 2022-06-13
Cooke Chemical
A7669112-5G
Thymolphthalein
125-20-2 indicator
5g
RMB 24.80 2023-09-07
TRC
T413093-100mg
Thymolphthalein
125-20-2
100mg
$ 52.00 2023-09-05
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
16245-5g
Thymolphthalein, ACS
125-20-2
5g
¥227.00 2023-04-13
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BT8615-100g
Thymolphthalein
125-20-2 ≥90%
100g
¥390元 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T196525-100ml
Thymolphthalein
125-20-2 0.05%
100ml
¥61.90 2023-08-31

Thymolphthalein Suppliers

HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:125-20-2)
WU JING LI
18971238634
2189484023@qq.com
Shenyang yimerck chemical products Co., Ltd
Audited Supplier Audited Supplier
(CAS:125-20-2)
FENG JING LI
13998106873
297303255@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:125-20-2)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Kaiyuan Shenxin Chemical., Co Ltd
Audited Supplier Audited Supplier
(CAS:125-20-2)
ZHANG LING
13804987718
1253960@qq.com
SHEN YANG HUA XI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:125-20-2)
LOU NV SHI
13204042536
47464550@qq.com
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:125-20-2)
LEI JING LI
15102714773
1178380033@qq.com
shenyang shengyuanhuagong
Audited Supplier Audited Supplier
(CAS:125-20-2)
QIAN XIAO CHUN
13190211560
1319074246@qq.com
SHEN YANG DE LAI ER Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:125-20-2)
YU JING LI
15942301471
3685504676@qq.com

Thymolphthalein Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:125-20-2)Thymolphthalein
sfd12137
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:125-20-2)Thymolphthalein
A1198985
99%
250g
187.0